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Abstract
The design and construction of specialized facilities for research, development, and

manufacturing in the pharmaceutical sector demand a high degree of precision, collaboration,

and regulatory compliance.[1][2] This document outlines a standardized protocol for team-

based design collaboration using Modumate, a 3D building design software.[3] The protocol is

intended for multidisciplinary teams of researchers, scientists, and drug development

professionals involved in facility design. It provides a structured workflow to enhance

communication, ensure data integrity through robust version control, and streamline the design

process from conception to finalization. By implementing this protocol, teams can mitigate

errors, improve efficiency, and ensure that the resulting facility design accurately reflects

complex scientific and operational requirements.

Introduction
The development of pharmaceutical and life sciences facilities, such as laboratories,

cleanrooms, and manufacturing plants, involves navigating complex spatial, operational, and

safety requirements.[1][2] Traditional design processes can be fragmented, leading to

communication gaps between scientific stakeholders and design professionals, which may

result in costly rework and delays.[4] Building Information Modeling (BIM) methodologies and

collaborative software like Modumate offer a solution by creating a centralized, 3D model that

serves as a single source of truth for the project.[5][6] Modumate's multiplayer, web-based
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platform is particularly suited for this environment, allowing real-time collaboration among

geographically dispersed teams.[3]

This protocol provides a detailed methodology for leveraging Modumate in a team-based

setting. It establishes clear roles, defines a phased design workflow, and specifies procedures

for data management to ensure a seamless and efficient design lifecycle. The objective is to

create a flexible and compliant facility design that supports the intricate processes of drug

discovery and development.[7]

Materials & Equipment
Software:

Modumate (Latest Version)

Cloud Storage Solution (e.g., Google Drive, Dropbox Business)

Communication Platform (e.g., Slack, Microsoft Teams)[8]

Project Management Tool (e.g., Asana, Trello)[8]

Hardware:

Workstation computer meeting Modumate's recommended specifications.

Reliable high-speed internet connection.

Personnel Roles and Responsibilities
Effective collaboration hinges on clearly defined roles.[5] Each team member must understand

their specific responsibilities within the design process.
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Role
Primary

Responsibilities

Key Modumate

Actions

Project Allocation

(Illustrative)

Project Lead

Overall project

oversight, final design

approval, stakeholder

communication.

Review models,

manage permissions,

initiate formal reviews.

15%

Lead Scientist /

Researcher

Defines laboratory

workflows, equipment

needs, and scientific

requirements.

Annotate model with

equipment specs,

review layouts for

workflow efficiency.

25%

Facility Architect /

Designer

Translates scientific

needs into

architectural plans,

ensures building code

compliance.

Primary model

authoring, creating

building shells, interior

layouts, and massing

graphs.[9]

35%

MEP Engineer

Designs mechanical,

electrical, and

plumbing systems,

including specialized

systems (e.g., HVAC

for cleanrooms).

Model MEP systems,

perform clash

detection, validate

system requirements.

15%

Safety Officer (EHS)

Ensures design

complies with

environmental, health,

and safety

regulations.

Review and annotate

safety features (e.g.,

emergency exits,

fume hoods).

10%

Experimental Protocol: The Collaborative Design
Workflow
This protocol is divided into four distinct phases, each with specific objectives, tasks, and

collaborative checkpoints.
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Phase 1: Project Initialization and Requirement
Definition

1.1 Project Kick-off: The Project Lead initiates the project, inviting all team members to the

shared project management and communication platforms.

1.2 Centralized Folder Setup: Establish a standardized folder structure in the designated

cloud storage solution.[10]

1.3 Requirement Gathering: The Lead Scientist and Facility Designer collaborate to

document all scientific and operational requirements (e.g., room adjacencies, equipment

specifications, workflow paths).

1.4 Modumate Project Setup: The Facility Designer creates the initial Modumate project file,

saving it to the central repository using the established naming convention (e.g.,

ProjectName_Phase1_Concept_v1.0).[10]

Phase 2: Conceptual Design
2.1 Initial Massing and Layout: The Facility Designer creates the basic building layout in

Modumate, focusing on spatial relationships and workflows defined in Phase 1. The

"Groups" feature can be used to organize different floors or functional zones.[9]

2.2 Real-Time Collaborative Session: The team conducts a live "multiplayer" session in

Modumate.[3][11]

The Lead Scientist virtually walks through the space to validate workflows.

The MEP Engineer identifies preliminary routes for major systems.

The Safety Officer flags potential safety and compliance issues.

2.3 Iteration and Refinement: Based on feedback, the Facility Designer iterates on the

conceptual model. Versions are saved incrementally (e.g., v1.1, v1.2).

Phase 3: Detailed Design and Data Integration
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3.1 Detailed Modeling: The Facility Designer and MEP Engineer develop their respective

parts of the model to a higher level of detail.

3.2 Data Exchange and Interoperability: If external tools are used for specialized analysis,

teams must use standardized data exchange formats like IFC to import and export data,

ensuring model integrity.[12][13]

3.3 Asynchronous Review: Team members use the communication platform to provide

continuous, asynchronous feedback. Screenshots and direct links to the Modumate model

are used to clarify comments.

3.4 Version Control Protocol: A strict check-in/check-out process or clear communication is

essential when major changes are made to prevent conflicts. A new "major" version (e.g.,

v2.0) is created upon completion of the detailed design phase.

Phase 4: Final Review and Handoff
4.1 Final Design Review: A formal review meeting is conducted. The Facility Designer

presents the final model, and all stakeholders provide their final approval.

4.2 Documentation Generation: Modumate is used to automate the generation of 2D

drawings, plans, and sections from the 3D model.[3][11]

4.3 Project Archiving: The final, approved Modumate model and all associated

documentation are archived in a read-only format in the central repository.

Data Management and Version Control
A systematic approach to version control is critical to avoid errors and data loss.[4] This

protocol advocates for a clear and consistent file naming convention.
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Strategy Description Pros Cons

Manual Versioning

(Standard)

Files are named with

version numbers (e.g.,

Project-A_Phase-

2_v1.2.mdmt). A

changelog is

maintained manually.

Simple to implement,

no special software

needed.

Prone to human error,

difficult to track

specific changes.

Cloud Storage Version

History

Utilizes the built-in

version history of

platforms like Google

Drive or Dropbox.

Automatic backups,

can restore previous

versions easily.

May lack detailed

change logs specific

to design elements.

Common Data

Environment (CDE)

A centralized

repository that

automates versioning,

tracks changes, and

manages access.[5]

High data integrity,

single source of truth,

robust access control.

[14]

Higher initial setup

cost and training

requirement.

For most projects, a combination of Manual Versioning for clarity and Cloud Storage Version

History for backup is recommended.

Visualized Workflows and Pathways
Diagrams provide a clear visual reference for complex processes and relationships.
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Phase 1: Initialization

Phase 2: Conceptual Design

Phase 3: Detailed Design

Phase 4: Finalization

1.1 Project Kick-off

1.2 Requirement
Gathering

1.3 Modumate
Project Setup

2.1 Initial Layout
(Modumate)

2.2 Live Collaborative
Session

2.3 Iteration &
Feedback

Iterate

3.1 Detailed Modeling
(MEP & Arch)

3.2 Asynchronous
Review

3.3 Version Control
Checkpoint

Revise

4.1 Final Review
& Approval

4.2 Documentation
Generation

4.3 Project Archive
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Caption: A flowchart of the four-phase collaborative design workflow.
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To illustrate the complex systems that drug development professionals manage, the following

diagram shows a simplified signaling pathway. The clarity required to map such biological

processes is analogous to the clarity needed in facility design to ensure workflows are logical

and efficient.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13388550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MAPK/ERK Pathway

Growth Factor
(Ligand)

Receptor Tyrosine
Kinase (RTK)

Ras

 Activates 

Raf

MEK

ERK

Nucleus

 Translocates to 

Gene Transcription
(Cell Growth, Proliferation)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b13388550?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13388550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Simplified MAPK/ERK signaling pathway, an example of a critical drug development

target.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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